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Compound of Interest

Compound Name: Diethyl azelate

Cat. No.: B1215421 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Diethyl azelate, including detailed operational and disposal

plans. By adhering to these procedural steps, you can minimize risks and ensure the integrity

of your work.

Key Safety and Handling Information

Diethyl azelate is a combustible liquid that requires careful handling to prevent exposure and

ensure laboratory safety. While it is not classified under GHS hazard statements, observing

proper safety protocols is crucial.[1]
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Property Value

Appearance Colorless to light yellow liquid

Physical State Liquid

Melting Point -16 to -15.8 °C

Boiling Point 172 °C at 18 mmHg

Flash Point >113 °C (closed cup)

Density 0.973 g/mL at 25 °C

Storage Temperature
Room temperature, in a dry and well-ventilated

place[2][3]

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are the first line of defense against chemical

exposure.

PPE Category Specification

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory. These should be

tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[2]

Skin Protection

Chemical-resistant gloves are essential.[4] The

selected gloves must satisfy the specifications

of EU Directive 89/686/EEC and the standard

EN 374 derived from it.[2] Impervious clothing

should be worn to prevent skin contact.[2]

Respiratory Protection

Under normal use with adequate ventilation,

respiratory protection is not required.[2][5] For

nuisance exposures, type OV/AG (US) or type

ABEK (EU EN 14387) respirator cartridges may

be used.[2]
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Operational Procedures for Handling Diethyl Azelate
Following a systematic workflow is critical for minimizing risks during the handling of Diethyl
azelate.
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Workflow for Handling Diethyl Azelate

Preparation

Handling

Cleanup & Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation (e.g., fume hood)

Don appropriate Personal Protective Equipment (PPE)

Dispense Diethyl azelate carefully

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Wipe up small spills with absorbent material

Collect waste in a suitable, labeled, and closed container

Dispose of waste according to local regulations

In case of skin contact, wash with soap and water

In case of eye contact, flush with water

If inhaled, move to fresh air

If swallowed, rinse mouth with water

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling of Diethyl azelate.
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Step-by-Step Handling and Disposal Plan
1. Preparation and Engineering Controls:

Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet for

Diethyl azelate.

Ventilation: Always handle Diethyl azelate in a well-ventilated area. A chemical fume hood is

recommended to minimize inhalation exposure.

PPE: Put on all required PPE as specified in the table above. This includes safety glasses,

chemical-resistant gloves, and a lab coat or impervious clothing.

2. Handling and Use:

Dispensing: When transferring or dispensing the chemical, do so carefully to avoid

splashing.

Storage: Keep the container tightly closed when not in use to prevent the release of vapors.

[2] Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents.[2][5]

3. Accidental Release Measures:

Small Spills: For small spills, use an inert absorbent material to soak up the liquid.

Containment: Prevent the spill from entering drains or waterways.

Cleanup: Collect the absorbed material and place it into a suitable, closed container for

disposal.[2]

4. First Aid Measures:

Skin Contact: If skin contact occurs, immediately wash the affected area with soap and

plenty of water.[2]

Eye Contact: In case of eye contact, flush the eyes with water as a precaution.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1215421?utm_src=pdf-body
https://www.benchchem.com/product/b1215421?utm_src=pdf-body
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.fishersci.com/store/msds?partNumber=AAL1745822&productDescription=DIMETHYL+AZELATE%2C+97%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.chemicalbook.com/msds/diethyl-azelate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[2]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Never give

anything by mouth to an unconscious person.[2]

5. Disposal Plan:

Waste Collection: All waste containing Diethyl azelate, including contaminated absorbent

materials, should be collected in a suitable, closed, and clearly labeled container.[2]

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations. Consult your institution's environmental health and safety (EHS)

office for specific guidance on hazardous waste disposal.

Empty Containers: Empty containers may retain product residue and should be handled as

hazardous waste until properly decontaminated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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